Cas no 1225437-08-0 (3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate)

• Product Name: 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate
• CAS No: 1225437-08-0
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• MDL: MFCD31728952
• CID: 5070855
• PubChem ID: 67315804
• Update Time: 2025-10-30

3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate
• D79484
• 8-Methyl 3-Boc-9-oxo-3-azaspiro[5.5]undecane-8-carboxylate
• 3-(tert-Butyl) 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate
• 3-t-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate
• MFCD31728952
• 3-O-tert-butyl 10-O-methyl 9-oxo-3-azaspiro[5.5]undecane-3,10-dicarboxylate
• 1225437-08-0
• 3-(tert-Butyl)8-methyl9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate
• JUBTYFPNWAWUOL-UHFFFAOYSA-N
• SCHEMBL2203519
• Methyl 3-Boc-9-oxo-3-azaspiro[5.5]undecane-8-carboxylate
• SY323630
• BS-43497

• MDL： MFCD31728952
• Inchi： 1S/C17H27NO5/c1-16(2,3)23-15(21)18-9-7-17(8-10-18)6-5-13(19)12(11-17)14(20)22-4/h12H,5-11H2,1-4H3
• InChI Key： JUBTYFPNWAWUOL-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCN(C(=O)OC(C)(C)C)CC2)CC1C(=O)OC

Computed Properties

• Exact Mass: 325.18892296 g/mol
• Monoisotopic Mass: 325.18892296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.9
• Molecular Weight: 325.4

Additional information on 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate

Comprehensive Overview of 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate (CAS No. 1225437-08-0)

3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate (CAS No. 1225437-08-0) is a specialized organic compound with a unique spirocyclic structure, making it a subject of interest in pharmaceutical and chemical research. The compound's azaspiro[5.5]undecane core is notable for its conformational rigidity, which is often leveraged in drug design to enhance binding affinity and metabolic stability. Researchers are increasingly exploring its potential applications in small-molecule therapeutics and catalysis, particularly in the context of enzyme inhibition and receptor modulation.

The dicarboxylate functional groups in this compound provide versatile reactivity, enabling its use as a building block in medicinal chemistry. Recent studies highlight its role in the synthesis of bioactive intermediates, especially in projects targeting neurodegenerative diseases and inflammatory pathways. Given the growing demand for spirocyclic compounds in drug discovery, 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate has garnered attention for its potential to address challenges like drug resistance and selectivity issues.

From a synthetic perspective, the compound's tert-butyl and methyl substituents contribute to its steric and electronic properties, influencing its reactivity in cross-coupling reactions and stereoselective transformations. These features align with current trends in green chemistry, where researchers prioritize atom economy and sustainable synthesis. Its CAS No. 1225437-08-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

Beyond its chemical attributes, 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate is also discussed in forums focusing on high-throughput screening and fragment-based drug design. Questions about its solubility, stability under physiological conditions, and scalable synthesis routes are common among researchers. These inquiries underscore the need for detailed characterization data, which is critical for hit-to-lead optimization campaigns.

In summary, this compound exemplifies the intersection of structural complexity and functional versatility, making it a valuable asset in modern chemistry. Its applications span from targeted therapy development to material science, with ongoing studies exploring its full potential. As the scientific community continues to prioritize innovative molecular architectures, 3-tert-Butyl 8-methyl 9-oxo-3-azaspiro[5.5]undecane-3,8-dicarboxylate remains a compound to watch.